Cas no 128207-26-1 (Benzene, 1,4-bis[(1E)-2-(pentafluorophenyl)ethenyl]-)

Benzene, 1,4-bis[(1E)-2-(pentafluorophenyl)ethenyl]- structure
128207-26-1 structure
Product name:Benzene, 1,4-bis[(1E)-2-(pentafluorophenyl)ethenyl]-
CAS No:128207-26-1
MF:C22H8F10
MW:462.282960891724
CID:1222533
PubChem ID:71340585

Benzene, 1,4-bis[(1E)-2-(pentafluorophenyl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,4-bis[(1E)-2-(pentafluorophenyl)ethenyl]-
    • 1,2,3,4,5-pentafluoro-6-[2-[4-[2-(2,3,4,5,6-pentafluorophenyl)ethenyl]phenyl]ethenyl]benzene
    • DTXSID20767744
    • 1,1'-[1,4-Phenylenedi(ethene-2,1-diyl)]bis(pentafluorobenzene)
    • 128207-26-1
    • Inchi: InChI=1S/C22H8F10/c23-13-11(14(24)18(28)21(31)17(13)27)7-5-9-1-2-10(4-3-9)6-8-12-15(25)19(29)22(32)20(30)16(12)26/h1-8H
    • InChI Key: GMFARDGUQMIGES-UHFFFAOYSA-N
    • SMILES: C1=CC(=CC=C1C=CC2=C(C(=C(C(=C2F)F)F)F)F)C=CC3=C(C(=C(C(=C3F)F)F)F)F

Computed Properties

  • Exact Mass: 462.04663188g/mol
  • Monoisotopic Mass: 462.04663188g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 4
  • Complexity: 575
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 7.5
  • Topological Polar Surface Area: 0Ų

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